Cas no 132014-43-8 (1,3-Cyclohexanediol,4-methylene-5-[(2E)-2-[(1S,3aS,7aS)-octahydro-1-[(1R)-1-[(5-hydroxy-5-methylhexyl)oxy]ethyl]-7a-methyl-4H-inden-4-ylidene]ethylidene]-,(1R,3S,5Z)-)

• Product Name: 1,3-Cyclohexanediol,4-methylene-5-[(2E)-2-[(1S,3aS,7aS)-octahydro-1-[(1R)-1-[(5-hydroxy-5-methylhexyl)oxy]ethyl]-7a-methyl-4H-inden-4-ylidene]ethylidene]-,(1R,3S,5Z)-
• CAS No: 132014-43-8
• MF: C₂₈H₄₆O₄
• MW: 446.662449359894
• CID: 199454
• PubChem ID: 9547494
• Update Time: 2025-04-19

1,3-Cyclohexanediol,4-methylene-5-[(2E)-2-[(1S,3aS,7aS)-octahydro-1-[(1R)-1-[(5-hydroxy-5-methylhexyl)oxy]ethyl]-7a-methyl-4H-inden-4-ylidene]ethylidene]-,(1R,3S,5Z)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanediol,4-methylene-5-[(2E)-2-[(1S,3aS,7aS)-octahydro-1-[(1R)-1-[(5-hydroxy-5-methylhexyl)oxy]ethyl]-7a-methyl-4H-inden-4-ylidene]ethylidene]-,(1R,3S,5Z)-
• (1R,3S,5E)-5-[(2E)-2-[(3aS,7aS)-1-[(1R)-1-(5-hydroxy-5-methylhexoxy)ethyl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
• 1,3-Cyclohexanediol,4-methylene-5-[(2E)-2-[(1S,3aS,7aS)-octahydro-1-[(1R)-1-[(5-hydroxy-5-methylhexyl)oxy]ethyl]-7a-methyl-4H
• LMST03020382
• (5Z,7E)-(1S,3R,20R)-24a,24b-Dihomo-22-oxa-9,10-seco-5,7,10(19)-cholestatrien-1,3,25-triol
• AKOS040752259
• 1,3-Cyclohexanediol, 4-methylene-5-((octahydro-1-(1-((5-hydroxy-5-methylhexyl)oxy)ethyl)-7a-methyl-4H-inden-4-ylidene)ethylidene)-, (1S-(1alpha(S*),3abeta,4E(1S*,3R*,5Z),7aalpha))-
• (1R,3S,5Z)-5-[(2E)-2-[(1S,3aS,7aS)-1-[(1R)-1-(5-hydroxy-5-methylhexoxy)ethyl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
• (1S-(1alpha(S*),3abeta,4E(1S*,3R*,5Z),7aalpha))-4-Methylene-5-((octahydro-1-(1-((5-hydroxy-5-methylhexyl)oxy)ethyl)-7a-methyl-4H-inden-4-ylidene)ethylidene)-1,3-cyclohexanediol
• CHEBI:178543
• (5Z,7E)-(1S,3R,20R)-24a,24b-dihomo-22-oxa-9,10-seco-5,7,10(19) -cholestatrien-1,3,25-triol
• KH-1049
• 132014-43-8
• 1alpha,25-dihydroxy-24a,24b-dihomo-22-oxa-20-epivitamin D3 / 1alpha,25-dihydroxy-24a,24b-dihomo-22-oxa-20-epicholecalciferol

• Inchi： 1S/C28H46O4/c1-19-22(17-23(29)18-26(19)30)11-10-21-9-8-15-28(5)24(12-13-25(21)28)20(2)32-16-7-6-14-27(3,4)31/h10-11,20,23-26,29-31H,1,6-9,12-18H2,2-5H3/b21-10+,22-11-/t20-,23-,24-,25+,26+,28-/m1/s1
• InChI Key： MEJNJVYTSDEKIO-RZSWPJQSSA-N
• SMILES： O(CCCCC(C)(C)O)[C@H](C)[C@H]1CC[C@H]2/C(=C/C=C3\C(=C)[C@H](C[C@@H](C\3)O)O)/CCC[C@@]21C

Computed Properties

• Exact Mass: 446.33961
• Monoisotopic Mass: 446.33961
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.9
• XLogP3: 4.2

Experimental Properties

• Density: 1.07
• Boiling Point: 590°Cat760mmHg
• Flash Point: 310.6°C
• Refractive Index: 1.544